Cas no 155539-11-0 (Monensin,16-deethyl-26-deoxy-16-methyl- (9CI))

• Product Name: Monensin,16-deethyl-26-deoxy-16-methyl- (9CI)
• CAS No: 155539-11-0
• MF: C₃₅H₆₀O₁₀
• MW: 640.844912528992
• CID: 220227
• PubChem ID: 197657
• Update Time: 2025-04-19

Monensin,16-deethyl-26-deoxy-16-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Monensin,16-deethyl-26-deoxy-16-methyl- (9CI)
• 4-[7-hydroxy-2-[5-[5-(6-hydroxy-3,5,6-trimethyloxan-2-yl)-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoic acid
• 26-Deoxymonensin B
• 4-{9-hydroxy-2-[5'-(6-hydroxy-3,5,6-trimethyltetrahydro-2H-pyran-2-yl)-2,3'-dimethyloctahydro-2,2'-bifuran-5-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl}-3-methoxy-2-methylpentanoic acid
• 155539-11-0
• DTXSID90935231
• 4-{9-Hydroxy-2-[5'-(6-hydroxy-3,5,6-trimethyloxan-2-yl)-2,3'-dimethyl[2,2'-bioxolan]-5-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl}-3-methoxy-2-methylpentanoic acid

• Inchi： 1S/C35H60O10/c1-18-15-20(3)34(9,39)43-27(18)25-16-19(2)30(41-25)33(8)12-11-26(42-33)32(7)13-14-35(45-32)17-24(36)21(4)29(44-35)22(5)28(40-10)23(6)31(37)38/h18-30,36,39H,11-17H2,1-10H3,(H,37,38)
• InChI Key： OGZYZDKLKKGFPQ-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C)C1C(C)CC(C2C(C)CC(C)C(C)(O)O2)O1)C1(C)CCC2(CC(C(C)C(C(C)C(C(C(=O)O)C)OC)O2)O)O1

Computed Properties

• Exact Mass: 640.41864811g/mol
• Monoisotopic Mass: 640.41864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids